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Compound of Interest

Compound Name: 10-Oxo Docetaxel

Cat. No.: B15585683

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structural analysis of

10-Oxo Docetaxel, a known impurity and degradation product of the widely used

chemotherapeutic agent, Docetaxel. This document collates available chemical and physical

data, outlines generalized experimental protocols for its characterization, and presents visual

workflows to aid in understanding its structural elucidation and relationship to the parent

compound.

Introduction
10-Oxo Docetaxel, also known as Docetaxel EP Impurity B, is a taxoid derivative that is critical

to monitor and control in the manufacturing and formulation of Docetaxel to ensure the safety

and efficacy of the final drug product.[1][2] Its structure is closely related to Docetaxel, differing

by the oxidation of the hydroxyl group at the C-10 position to a ketone. This modification can

impact the molecule's biological activity and degradation profile. A thorough structural

understanding of this impurity is paramount for the development of robust analytical methods

for its detection and quantification.
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Chemical and Physical Properties
The fundamental chemical and physical properties of 10-Oxo Docetaxel are summarized in

the table below. This data is compiled from various chemical suppliers and databases.[3][4][5]

Property Value Source

Chemical Name

(2aR,4S,4aS,9S,11S,12S,12a

R,12bS)-12b-acetoxy-9-

(((2R,3S)-3-((tert-

butoxycarbonyl)amino)-2-

hydroxy-3-

phenylpropanoyl)oxy)-4,11-

dihydroxy-4a,8,13,13-

tetramethyl-5,6-dioxo-

2a,3,4,4a,5,6,9,10,11,12,12a,1

2b-dodecahydro-1H-7,11-

methanocyclodeca[2]

[4]benzo[1,2-b]oxet-12-yl

benzoate

[6]

Synonyms
10-Oxo Docetaxel, Docetaxel

Impurity B, 6-Oxodocetaxel
[3][7]

CAS Number 167074-97-7 [1][2][8]

Molecular Formula C43H51NO14 [2][3][4]

Molecular Weight 805.86 g/mol [2][4]

Appearance Solid [5]

Solubility
Slightly soluble in Chloroform

and Methanol
[5]

Storage -20°C [5]
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While specific experimental data for 10-Oxo Docetaxel is not extensively published, the

following protocols outline the standard methodologies for the isolation and structural

characterization of Docetaxel and its related impurities.

Isolation and Purification by High-Performance Liquid
Chromatography (HPLC)
A validated reversed-phase HPLC (RP-HPLC) method is essential for the separation of 10-Oxo
Docetaxel from Docetaxel and other impurities.

Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase A: Water.

Mobile Phase B: Acetonitrile.

Gradient Elution: A typical gradient would start with a higher proportion of Mobile Phase A

and gradually increase the proportion of Mobile Phase B to elute compounds of increasing

hydrophobicity.

Flow Rate: 1.0 mL/min.

Detection: UV at 230 nm.

Sample Preparation: Dissolve the sample mixture in a suitable solvent, such as a mixture of

acetonitrile and water.

Structural Analysis by Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

isolated impurity.

Ionization Technique: Electrospray Ionization (ESI) is commonly used for taxane derivatives.

Mass Analyzer: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap analyzer, is preferred for accurate mass measurements.
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Expected Molecular Ion: For C43H51NO14, the expected [M+H]+ ion would be

approximately m/z 806.3386 and the [M+Na]+ ion would be approximately m/z 828.3205.

Fragmentation Analysis (MS/MS): Tandem mass spectrometry can be used to fragment the

molecular ion and obtain structural information. Key fragmentations for taxanes often involve

the loss of the side chain, the tert-butoxycarbonyl group, and parts of the baccatin III core.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of each

proton and carbon atom in the molecule, allowing for unambiguous structure confirmation.

Solvent: Deuterated chloroform (CDCl3) or deuterated dimethyl sulfoxide (DMSO-d6).

¹H NMR: The proton NMR spectrum would be complex due to the large number of protons.

Key signals to analyze would include:

The absence of the characteristic signal for the proton at C-10 (typically a doublet around

6.2 ppm in Docetaxel).

Shifts in the signals of adjacent protons due to the presence of the ketone at C-10.

Signals corresponding to the protons of the baccatin core and the N-tert-butoxycarbonyl-3-

phenylisoserine side chain.

¹³C NMR: The carbon NMR spectrum would show a characteristic downfield shift for the C-

10 carbon, which would now be a ketone carbonyl (expected around 200-210 ppm),

compared to the hydroxyl-bearing carbon in Docetaxel (around 75 ppm).

2D NMR Techniques: COSY, HSQC, and HMBC experiments are crucial for assigning all

proton and carbon signals and confirming the connectivity of the molecule.
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The following diagrams, generated using the DOT language, illustrate the logical relationships

in the structural analysis of 10-Oxo Docetaxel.
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Workflow for the Isolation and Structural Elucidation of 10-Oxo Docetaxel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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